Cas no 69077-18-5 (Propanoic acid, 3-(thiocarboxy)-, 1-methyl ester)

• Product Name: Propanoic acid, 3-(thiocarboxy)-, 1-methyl ester
• CAS No: 69077-18-5
• MF: C₅H₈O₃S
• MW: 148.180220603943
• CID: 392266
• PubChem ID: 17784019
• Update Time: 2025-04-19

Propanoic acid, 3-(thiocarboxy)-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(thiocarboxy)-, 1-methyl ester
• 4-methoxy-4-oxobutanethioic S-acid
• 69077-18-5
• DTXSID70590968
• SCHEMBL10949110

• Inchi： 1S/C5H8O3S/c1-8-4(6)2-3-5(7)9/h2-3H2,1H3,(H,7,9)
• InChI Key： KSRNZAZMLSKGGY-UHFFFAOYSA-N
• SMILES： SC(CCC(=O)OC)=O

Computed Properties

• Exact Mass: 148.01941529g/mol
• Monoisotopic Mass: 148.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 44.4Ų